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Compound of Interest

Compound Name: Methyl 10-methylhexadecanoate

Cat. No.: B1640175 Get Quote

Essential Safety and Handling Guide for Methyl
10-methylhexadecanoate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl 10-methylhexadecanoate. The following

procedures are based on guidelines for similar fatty acid methyl esters and are intended to

ensure safe laboratory practices.

I. Personal Protective Equipment (PPE) and Safety
Measures
While Methyl 10-methylhexadecanoate and similar fatty acid methyl esters are generally not

classified as hazardous, adherence to standard laboratory safety protocols is essential.[1][2]

Operational Plan:

Engineering Controls:

Work in a well-ventilated area to minimize inhalation of any potential mists or vapors.[2]

Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear safety glasses with side shields or chemical safety

goggles.[2][3]

Hand Protection: Use chemically resistant gloves. Although the product is generally not a

skin irritant, gloves protect against potential contamination.[4]

Skin and Body Protection: Wear a standard laboratory coat.[3]

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not typically required.[2][4]

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the substance and before

leaving the laboratory.[3]

Do not eat, drink, or smoke in areas where chemicals are handled.[5]

II. Spillage and Emergency Procedures
Accidental spills should be managed promptly to prevent slips and environmental

contamination.

Operational Plan:

Minor Spills:

For small spills, wipe up with an absorbent cloth or paper towels.[1]

Clean the spill area with soap and water.[1]

Major Spills:

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1]

Collect the absorbed material into a suitable container for disposal.[1]

Ventilate the area of the spill.[5]
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Note that there is a risk of slipping on spilled product.[1]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

[5]

Skin Contact: Wash off with soap and plenty of water.[3]

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical

attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.

III. Storage and Handling
Proper storage is crucial for maintaining the integrity of Methyl 10-methylhexadecanoate and

ensuring laboratory safety.

Operational Plan:

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep containers tightly closed when not in use.[1]

Recommended storage may be in a freezer for long-term stability.[6]

Avoid contact with strong oxidizing agents.[1]

Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1]

Avoid inhalation of vapor or mist.

Use only in a well-ventilated area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.carlroth.com/medias/SDB-8661-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxNjZ8YXBwbGljYXRpb24vcGRmfGFEa3dMMmhrWmk4NU1UYzRPVEk1TXpNeU1qVTBMMU5FUWw4NE5qWXhYMGRDWDBWT0xuQmtaZ3xkMWQ4ZTRiODAxNzQ3NGFiMTVhY2FkY2I2NDQzZmRhOWM5MTYyMDRmNWEzYmRlYTg2MzgwOTVmNjlkNDAyOWEz
https://mercuria.com/wp-content/uploads/2023/08/Sdb_EU-REACH_Fatty-Acid-Methyl-Ester-FAME-_-Biodiesel_V6_en_DE.pdf
https://www.carlroth.com/medias/SDB-8661-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxNjZ8YXBwbGljYXRpb24vcGRmfGFEa3dMMmhrWmk4NU1UYzRPVEk1TXpNeU1qVTBMMU5FUWw4NE5qWXhYMGRDWDBWT0xuQmtaZ3xkMWQ4ZTRiODAxNzQ3NGFiMTVhY2FkY2I2NDQzZmRhOWM5MTYyMDRmNWEzYmRlYTg2MzgwOTVmNjlkNDAyOWEz
https://www.benchchem.com/product/b1640175?utm_src=pdf-body
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.carlroth.com/medias/SDB-8661-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxNjZ8YXBwbGljYXRpb24vcGRmfGFEa3dMMmhrWmk4NU1UYzRPVEk1TXpNeU1qVTBMMU5FUWw4NE5qWXhYMGRDWDBWT0xuQmtaZ3xkMWQ4ZTRiODAxNzQ3NGFiMTVhY2FkY2I2NDQzZmRhOWM5MTYyMDRmNWEzYmRlYTg2MzgwOTVmNjlkNDAyOWEz
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.larodan.com/product/methyl-10-methylhexadecanoate/
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Disposal Plan
Dispose of Methyl 10-methylhexadecanoate and any contaminated materials in accordance

with local, state, and federal regulations.

Operational Plan:

Waste Characterization:

While not typically classified as hazardous waste, it is the responsibility of the waste

generator to determine the proper waste classification.[1]

Disposal Method:

Do not dispose of down the drain or into sewers.[1][4]

Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated packaging should be disposed of as unused product.

Smaller quantities may potentially be disposed of with household waste, but local

regulations must be followed.[4]

V. Quantitative Data Summary
The following table summarizes key physical and chemical properties of compounds similar to

Methyl 10-methylhexadecanoate.
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Property Value Source

Molecular Formula C18H36O2 [6][7]

Molecular Weight 284.48 g/mol [6]

Appearance
Not determined, likely a liquid

or low-melting solid

Solubility in water Insoluble [1]

Stability
Stable under normal storage

and handling conditions.
[1]

Incompatibilities Strong oxidizing agents. [1]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2) upon

combustion.

[1]

VI. Experimental Workflow
The following diagram illustrates the standard workflow for handling Methyl 10-
methylhexadecanoate in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.larodan.com/product/methyl-10-methylhexadecanoate/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-10-methylhexadecanoate
https://www.larodan.com/product/methyl-10-methylhexadecanoate/
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1600_methyl-hexadecanoate_msds.pdf
https://www.benchchem.com/product/b1640175?utm_src=pdf-body
https://www.benchchem.com/product/b1640175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Review SDS

- Don PPE

Handling
- Work in ventilated area

- Avoid contact & inhalation

Storage
- Cool, dry, ventilated

- Tightly sealed container

If not all used

Spill Response
- Absorb & contain

- Clean area

In case of spill

End of Procedure
- Decontaminate work area

- Remove PPE & wash hands

For subsequent use

Disposal
- Follow local regulations
- Do not pour down drain

Dispose of waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 10-methylhexadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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